N-(3,4-dimethylphenyl)-4-iodobenzamide

• IUPAC Name: N-(3,4-dimethylphenyl)-4-iodobenzamide
• InChI: InChI=1S/C15H14INO/c1-10-3-8-14(9-11(10)2)17-15(18)12-4-6-13(16)7-5-12/h3-9H,1-2H3,(H,17,18)
• InChI Key: YESMLJQTBFOWJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC=C(C=C2)I)C
• Molecular Formula: C15H14INO
• Molecular Weight: 351.18 g/mol

Description

N-(3,4-dimethylphenyl)-4-iodobenzamide, also known as DIBA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DIBA has been found to have a wide range of biological activities, including anti-cancer and anti-viral properties.

Mechanism of Action

The exact mechanism of action of N-(3,4-dimethylphenyl)-4-iodobenzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in cancer cell growth and viral replication. N-(3,4-dimethylphenyl)-4-iodobenzamide has been found to inhibit the activity of the proteasome, a cellular complex that is involved in the degradation of proteins. By inhibiting the proteasome, N-(3,4-dimethylphenyl)-4-iodobenzamide may prevent the degradation of proteins that are involved in cancer cell growth and viral replication.
Biochemical and Physiological Effects:
N-(3,4-dimethylphenyl)-4-iodobenzamide has been found to have a wide range of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. N-(3,4-dimethylphenyl)-4-iodobenzamide has also been found to inhibit the expression of certain genes that are involved in cancer cell growth and viral replication. In addition, N-(3,4-dimethylphenyl)-4-iodobenzamide has been found to have anti-inflammatory properties and has been shown to reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethylphenyl)-4-iodobenzamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. N-(3,4-dimethylphenyl)-4-iodobenzamide has also been extensively studied and its biological activities are well characterized. However, N-(3,4-dimethylphenyl)-4-iodobenzamide also has some limitations for lab experiments. It is a relatively large molecule and may not be able to penetrate cell membranes efficiently. In addition, N-(3,4-dimethylphenyl)-4-iodobenzamide has been found to have some toxicity in animal models, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-(3,4-dimethylphenyl)-4-iodobenzamide. One area of research is to further elucidate the mechanism of action of N-(3,4-dimethylphenyl)-4-iodobenzamide. This may help to identify new targets for cancer therapy and antiviral therapy. Another area of research is to develop more potent and selective analogs of N-(3,4-dimethylphenyl)-4-iodobenzamide that may have improved biological activities and reduced toxicity. Finally, research is needed to evaluate the potential clinical applications of N-(3,4-dimethylphenyl)-4-iodobenzamide in the treatment of cancer and viral infections.

Synthesis Methods

N-(3,4-dimethylphenyl)-4-iodobenzamide can be synthesized using a multi-step process that involves the reaction of 3,4-dimethylphenylamine with 4-iodobenzoic acid. The reaction is typically carried out in the presence of a catalyst, such as N,N'-diisopropylcarbodiimide (DIC) and 4-dimethylaminopyridine (DMAP). The final product is obtained after purification using column chromatography.

Scientific Research Applications

N-(3,4-dimethylphenyl)-4-iodobenzamide has been extensively studied for its potential applications in scientific research. It has been found to have anti-cancer properties and has been shown to inhibit the growth of various types of cancer cells, including breast, lung, and prostate cancer cells. N-(3,4-dimethylphenyl)-4-iodobenzamide has also been found to have anti-viral properties and has been shown to inhibit the replication of viruses such as HIV and hepatitis C virus.